Cas no 768-60-5 (1-ethynyl-4-methoxybenzene)

1-ethynyl-4-methoxybenzene structure
1-ethynyl-4-methoxybenzene structure
Product Name:1-ethynyl-4-methoxybenzene
CAS No:768-60-5
MF:C9H8O
MW:132.159222602844
MDL:MFCD00168815
CID:39837
PubChem ID:160871427
Update Time:2025-04-18

1-ethynyl-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Ethynylanisole
    • 1-ETHYNYL-4-METHOXYBENZENE
    • 4'-METHOXYPHENYL ACETYLENE
    • 4-METHOXYPHENYLACETYLENE
    • P-ETHYNYLANISOLE
    • Benzene, 1-ethynyl-4-methoxy-
    • Benzene, 1-ethynyl-4-methoxy- (9CI)
    • 4-Ethynylmethoxybenzene
    • (4-Methoxyphenyl)ethyne
    • 1-(4-Methoxyphenyl)ethyne
    • 4-Methoxyphenylethyne
    • p-Methoxyphenylacetylene
    • 4-Methoxyphenylacety
    • 4-ethynyl-1-methoxy-benzene
    • Anisylacetylene
    • p-Methoxyphenylethyne
    • 1-Eth-1-ynyl-4-methoxybenzene
    • (4-Methoxyphenyl)acetylene
    • EN300-83248
    • 4-methoxy-1-ethynyl benzene
    • 1-methoxy-4-ethynylbenzene
    • CHEBI:194788
    • AKOS005146078
    • HY-W004104
    • 4-ethynyl anisole
    • 1-ethynyl-4-methoxy-benzene
    • 1-Ethynyl-4-methoxybenzene #
    • 4-ethynyl-anisole
    • 4-ethynyl-1-methoxybenzene
    • NSC71091
    • CHEMBL232552
    • PS-4187
    • DTXSID20290800
    • 4-Ethynylanisole, 97%
    • MFCD00168815
    • 4-methoxyphenyl acetylene
    • F0001-1960
    • 1-(4-methoxyphenyl)acetylene
    • A9736
    • Z1080385508
    • InChI=1/C9H8O/c1-3-8-4-6-9(10-2)7-5-8/h1,4-7H,2H
    • FT-0618957
    • 4-CH3O-C6H4-CCH
    • E0603
    • SCHEMBL187127
    • 4-methoxy-phenyl-acetylene
    • NSC-71091
    • CS-W004104
    • AC-19401
    • BP-12812
    • NSC 71091
    • SY013463
    • Q-102460
    • 4'-methoxy phenylacetylene
    • 4'-Methoxyphenylacetylene
    • 4-methoxy-phenylacetylene
    • 768-60-5
    • AM20060729
    • BBL104009
    • STL557821
    • DB-012609
    • 1-ethynyl-4-methoxybenzene
    • MDL： MFCD00168815
    • Inchi： 1S/C9H8O/c1-3-8-4-6-9(10-2)7-5-8/h1,4-7H,2H3
    • InChI Key： KBIAVTUACPKPFJ-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(C#C)=CC=1
    • BRN： 742173

Computed Properties

  • Exact Mass: 132.05800
  • Monoisotopic Mass: 132.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.019 g/mL at 25 °C(lit.)
  • Melting Point: 28-29 °C (lit.)
  • Boiling Point: 86°C/10mmHg(lit.)
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.563(lit.)
  • Solubility: 可溶于乙腈（少许）、氯仿（少许）
  • Water Partition Coefficient: Insoluble in water. Soluble in chloroform, acetone, dichloromethane, and methanol.
  • Stability/Shelf Life: Light and Temperature Sensitive
  • PSA: 9.23000
  • LogP: 1.67650
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

1-ethynyl-4-methoxybenzene Security Information

1-ethynyl-4-methoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-ethynyl-4-methoxybenzene Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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1-ethynyl-4-methoxybenzene
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TRC
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